Cas no 321574-11-2 (1-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-3,4-dihydro-2(1H)-pyridinone)
1-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-3,4-dihydro-2(1H)-pyridinone Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(4-CHLOROPHENYL)-1H-PYRAZOL-4-YL]-3,4-DIHYDRO-2(1H)-PYRIDINONE
- 1-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-1,2,3,4-tetrahydropyridin-2-one
- 1-[5-(4-chlorophenyl)-1H-pyrazol-4-yl]-3,4-dihydropyridin-2-one
- Bionet2_001550
- Oprea1_610263
- HMS1368H09
- 1-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-3,4-dihydro-2(1H)-pyridinone
-
- Inchi: 1S/C14H12ClN3O/c15-11-6-4-10(5-7-11)14-12(9-16-17-14)18-8-2-1-3-13(18)19/h2,4-9H,1,3H2,(H,16,17)
- InChI Key: PFULQRHASHULKU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=C(C=NN1)N1C=CCCC1=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 366
- XLogP3: 2.3
- Topological Polar Surface Area: 49
1-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-3,4-dihydro-2(1H)-pyridinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663009-1mg |
1-(5-(4-Chlorophenyl)-1H-pyrazol-4-yl)-3,4-dihydropyridin-2(1H)-one |
321574-11-2 | 98% | 1mg |
¥428.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663009-2mg |
1-(5-(4-Chlorophenyl)-1H-pyrazol-4-yl)-3,4-dihydropyridin-2(1H)-one |
321574-11-2 | 98% | 2mg |
¥546.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663009-5mg |
1-(5-(4-Chlorophenyl)-1H-pyrazol-4-yl)-3,4-dihydropyridin-2(1H)-one |
321574-11-2 | 98% | 5mg |
¥637.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663009-10mg |
1-(5-(4-Chlorophenyl)-1H-pyrazol-4-yl)-3,4-dihydropyridin-2(1H)-one |
321574-11-2 | 98% | 10mg |
¥819.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663009-20mg |
1-(5-(4-Chlorophenyl)-1H-pyrazol-4-yl)-3,4-dihydropyridin-2(1H)-one |
321574-11-2 | 98% | 20mg |
¥1303.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663009-25mg |
1-(5-(4-Chlorophenyl)-1H-pyrazol-4-yl)-3,4-dihydropyridin-2(1H)-one |
321574-11-2 | 98% | 25mg |
¥1228.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663009-50mg |
1-(5-(4-Chlorophenyl)-1H-pyrazol-4-yl)-3,4-dihydropyridin-2(1H)-one |
321574-11-2 | 98% | 50mg |
¥1533.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1663009-100mg |
1-(5-(4-Chlorophenyl)-1H-pyrazol-4-yl)-3,4-dihydropyridin-2(1H)-one |
321574-11-2 | 98% | 100mg |
¥2194.00 | 2024-08-02 | |
| Key Organics Ltd | 8B-084-1MG |
1-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-3,4-dihydro-2(1H)-pyridinone |
321574-11-2 | >90% | 1mg |
£37.00 | 2025-02-09 |
1-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-3,4-dihydro-2(1H)-pyridinone Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 1-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-3,4-dihydro-2(1H)-pyridinone
1-[3-(4-Chlorophenyl)-1H-Pyrazol-4-yl]-3,4-Dihydro-2(1H)-Pyridinone: A Comprehensive Overview
The compound with CAS No. 321574-11-2, known as 1-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-3,4-dihydro-2(1H)-pyridinone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The pyrazole ring and the pyridinone moiety are key structural elements that contribute to its biological activity and stability.
Recent studies have highlighted the importance of pyrazole derivatives in modulating various cellular pathways, particularly in the context of inflammatory diseases and cancer. The 4-chlorophenyl substituent on the pyrazole ring enhances the compound's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with target proteins. This feature has been extensively explored in preclinical models, where the compound has demonstrated potent anti-inflammatory and anti-proliferative effects.
The synthesis of 1-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-3,4-dihydro-2(1H)-pyridinone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to improve yield and purity, making this compound more accessible for large-scale production. The use of transition metal catalysts has been particularly effective in facilitating key transformations, such as the formation of the pyridinone ring.
In terms of pharmacokinetics, this compound exhibits favorable properties, including moderate bioavailability and a long half-life, which are essential for its therapeutic potential. Preclinical data suggest that it has minimal toxicity at therapeutic doses, making it a promising candidate for further clinical evaluation. Ongoing studies are focusing on its efficacy in treating chronic inflammatory conditions, such as rheumatoid arthritis and neurodegenerative diseases.
The integration of computational chemistry tools has significantly advanced our understanding of this compound's molecular interactions. Molecular docking studies have revealed that it binds effectively to key enzymes involved in inflammation and cell proliferation. These insights have guided the design of new analogs with improved potency and selectivity.
Moreover, the compound's ability to modulate cellular signaling pathways has opened new avenues for its application in personalized medicine. Researchers are exploring its potential as a combination therapy agent, where it could enhance the efficacy of existing treatments while minimizing adverse effects.
In conclusion, 1-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-3,4-dihydro-2(1H)-pyridinone represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its promising biological profile, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to make a significant impact on the treatment of various diseases.
321574-11-2 (1-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-3,4-dihydro-2(1H)-pyridinone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)